Cas no 93857-91-1 (Pentanoic acid,3-cyclohexylpropyl ester)

• Product Name: Pentanoic acid,3-cyclohexylpropyl ester
• CAS No: 93857-91-1
• MF: C₁₄H₂₆O₂
• MW: 226.355044841766
• CID: 806304
• PubChem ID: 3022685
• Update Time: 2025-04-19

Pentanoic acid,3-cyclohexylpropyl ester Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid,3-cyclohexylpropyl ester
• 3-cyclohexylpropyl pentanoate
• 3-cyclohexylpropyl valerate
• DTXSID40239796
• EINECS 299-225-7
• NS00039694
• Pentanoic acid, 3-cyclohexylpropyl ester
• JTY32EXJ4D
• 93857-91-1

• Inchi： 1S/C14H26O2/c1-2-3-11-14(15)16-12-7-10-13-8-5-4-6-9-13/h13H,2-12H2,1H3
• InChI Key： ZUSLCRLGEUGVDK-UHFFFAOYSA-N
• SMILES： O(C(CCCC)=O)CCCC1CCCCC1

Computed Properties

• Exact Mass: 226.193280068g/mol
• Monoisotopic Mass: 226.193280068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters